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Compound of Interest

Compound Name: FMF-04-159-R

Cat. No.: B10825826 Get Quote

Essential Safety and Handling Guide for FMF-04-
159-R
For researchers, scientists, and drug development professionals, this guide provides critical

safety and logistical information for the handling, use, and disposal of FMF-04-159-R, a potent

and reversible inhibitor of Cyclin-Dependent Kinase 14 (CDK14) and 16 (CDK16).

FMF-04-159-R is a valuable tool in cell cycle research and cancer studies. Adherence to strict

safety protocols is paramount to ensure the well-being of laboratory personnel and the integrity

of experimental outcomes. The following information, compiled from available safety data and

technical information, outlines the necessary precautions and procedures for the safe handling

of this compound.

Personal Protective Equipment (PPE)
When handling FMF-04-159-R, it is imperative to use appropriate personal protective

equipment to minimize exposure and ensure personal safety.
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PPE Category Recommended Equipment

Eye Protection
Chemical safety goggles or a face shield are

required to prevent eye contact.

Hand Protection

Wear appropriate chemical-resistant gloves

(e.g., nitrile rubber). Gloves should be inspected

prior to use and replaced if damaged.

Body Protection

A laboratory coat should be worn at all times.

For procedures with a higher risk of splashing,

consider additional protective clothing such as

an apron or sleeves.

Respiratory Protection

If handling the compound as a powder or if there

is a risk of aerosolization, a NIOSH-approved

respirator is recommended. Ensure proper fit

and use.

Operational and Disposal Plans
Handling and Storage
Proper handling and storage are crucial for maintaining the stability and activity of FMF-04-159-
R, as well as for preventing accidental exposure.

Handling:

Avoid inhalation of dust and direct contact with skin and eyes.

Use the compound in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage temperature is -20°C for long-term stability.[1]
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Keep away from incompatible materials such as strong oxidizing agents.

Disposal Plan
Dispose of FMF-04-159-R and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.

Unused Compound: Unused FMF-04-159-R should be disposed of as hazardous chemical

waste. Do not discard in standard laboratory trash or down the drain.

Contaminated Materials: All disposable labware, gloves, and other materials that have come

into contact with FMF-04-159-R should be collected in a designated, sealed container and

disposed of as hazardous waste.

Quantitative Data Summary
The following table summarizes key quantitative data for FMF-04-159-R.[1]

Property Value

Molecular Weight 685.02 g/mol

Formula C₂₈H₃₂Cl₃N₇O₅S

Purity ≥98%

Solubility
Soluble to 100 mM in DMSO and to 50 mM in

ethanol.

Storage Store at -20°C.

Experimental Protocols
Preparation of Stock Solutions
To prepare stock solutions of FMF-04-159-R, the following steps should be followed:

Determine the required concentration and volume of the stock solution.

Calculate the mass of FMF-04-159-R needed using the following formula:
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Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Weigh the calculated amount of FMF-04-159-R in a suitable container, preferably in a

chemical fume hood.

Add the appropriate solvent (e.g., DMSO or ethanol) to the container.

Mix thoroughly until the compound is completely dissolved. Gentle warming or vortexing may

be used to aid dissolution.

Store the stock solution at -20°C or as recommended for the specific experimental

conditions.

CDK14/16 Inhibition Assay
The following is a general workflow for assessing the inhibitory activity of FMF-04-159-R on

CDK14 or CDK16.
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Preparation

Assay Execution

Detection and Analysis

Prepare Assay Buffer and Reagents

Prepare CDK14/16 Enzyme Solution

Add Enzyme, Substrate, and ATP to Assay Plate

Prepare Serial Dilutions of FMF-04-159-R

Add FMF-04-159-R Dilutions

Incubate at Room Temperature

Add Detection Reagent

Read Plate (e.g., Luminescence)

Analyze Data and Determine IC50

Click to download full resolution via product page

Caption: A generalized workflow for a CDK14/16 kinase inhibition assay.
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Signaling Pathway
FMF-04-159-R exerts its biological effect by inhibiting the activity of CDK14 and CDK16, which

are key regulators of the cell cycle.

FMF-04-159-R

CDK14/CDK16

Inhibits

Substrate (e.g., pRb)
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Activates

Phosphorylated Substrate
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Click to download full resolution via product page

Caption: The inhibitory effect of FMF-04-159-R on the CDK14/16 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling FMF-04-
159-R]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10825826#personal-protective-equipment-for-
handling-fmf-04-159-r]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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